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Compound of Interest

Compound Name: Thionin perchlorate

Cat. No.: B149521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thionin perchlorate is a salt composed of the organic dye thionin and the perchlorate anion.

Thionin, a member of the phenothiazine family, is a cationic dye known for its applications as a

redox indicator, biological stain, and photosensitizer. The perchlorate anion (ClO₄⁻) is a strong

oxidizing agent that can influence the compound's solubility and electrochemical properties.

This guide provides a comprehensive overview of the core physicochemical properties of

Thionin perchlorate, detailed experimental protocols, and an exploration of its potential

involvement in biological signaling pathways, making it a valuable resource for professionals in

research and drug development.

Physicochemical Properties
The fundamental physicochemical properties of Thionin perchlorate are summarized below.

These properties are crucial for its application in various scientific and biomedical fields.
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Property Value Reference

Chemical Formula C₁₂H₁₀ClN₃O₄S [1][2]

Molecular Weight 327.74 g/mol [2]

CAS Number 25137-58-0 [1][2]

Appearance Dark green powder [3]

Solubility (estimated for a

related Thionine compound)

    in Water ~ 5 g/L (0.5 g/100 ml) [4]

    in Ethanol ~ 3.5 g/L (0.35 g/100 ml) [4]

    in Dimethyl Sulfoxide

(DMSO)
~ 250 g/L (25 g/100 ml) [4]

Molar Absorptivity (ε)

    in Ethanol (at 605 nm) 77,600 M⁻¹cm⁻¹ [5]

    in Water (pH 7) Determination recommended [6][7]

    in DMSO Determination recommended [8][9][10]

Absorption Maximum (λmax) ~596-605 nm [3][5]

Redox Potential (E°' at pH 7)
~ +0.05 V vs. NHE (for the

one-electron reduction)
[11]

Spectroscopic and Electrochemical Properties
UV-Visible Absorption
Thionin exhibits a strong absorption band in the visible region of the electromagnetic spectrum,

which is responsible for its characteristic color. The position and intensity of this band are

sensitive to the solvent environment and pH.

Redox Behavior
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Thionin is a redox-active molecule that can undergo a reversible two-electron reduction to form

the colorless compound, leucothionin. This property is the basis for its use as a redox indicator.

The redox potential of the thionin/leucothionin couple is pH-dependent. A plot of the standard

redox potential (E°) versus pH shows a linear relationship, with a slope of approximately -50

mV/pH, indicating the involvement of protons in the redox reaction[12]. The one-electron

reduction potential of thionin has been estimated to be around +0.05 V versus the Normal

Hydrogen Electrode (NHE) at pH 7[11].

Experimental Protocols
Synthesis of Thionin Perchlorate
This protocol describes a general method for the preparation of Thionin perchlorate from a

thionin salt, such as thionin chloride or acetate.

Materials:

Thionin chloride or Thionin acetate

Sodium perchlorate (NaClO₄) or Perchloric acid (HClO₄)

Distilled water

Ethanol

Beakers, magnetic stirrer, filtration apparatus

Procedure:

Dissolve a known amount of the starting thionin salt in a minimal amount of warm distilled

water with stirring.

In a separate beaker, prepare a saturated aqueous solution of sodium perchlorate.

Slowly add the sodium perchlorate solution to the thionin solution while stirring.

A precipitate of Thionin perchlorate will form due to its lower solubility.

Continue stirring for 30 minutes to ensure complete precipitation.
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Collect the precipitate by vacuum filtration.

Wash the precipitate with a small amount of cold distilled water to remove any soluble

impurities.

Further wash the precipitate with a small amount of cold ethanol.

Dry the purified Thionin perchlorate in a desiccator under vacuum.

Recrystallization of Thionin Perchlorate
Recrystallization can be used to further purify the synthesized Thionin perchlorate. The

choice of solvent is critical for successful recrystallization[13].

Materials:

Crude Thionin perchlorate

Recrystallization solvent (e.g., ethanol-water mixture)

Erlenmeyer flasks, hot plate, filtration apparatus

Procedure:

In an Erlenmeyer flask, add a small amount of the chosen solvent to the crude Thionin
perchlorate.

Gently heat the mixture on a hot plate while stirring to dissolve the solid.

Add small portions of the hot solvent until the Thionin perchlorate is completely dissolved.

Avoid adding excess solvent.

If any insoluble impurities are present, perform a hot filtration to remove them.

Allow the hot, saturated solution to cool slowly to room temperature.

As the solution cools, the solubility of Thionin perchlorate will decrease, leading to the

formation of crystals.
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For maximum yield, the flask can be placed in an ice bath after it has reached room

temperature.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of the cold recrystallization solvent.

Dry the crystals in a desiccator.

Cyclic Voltammetry of Thionin Perchlorate
Cyclic voltammetry (CV) is an electrochemical technique used to study the redox properties of

a substance[14][15].

Materials:

Potentiostat

Three-electrode cell (working electrode, e.g., glassy carbon; reference electrode, e.g.,

Ag/AgCl; counter electrode, e.g., platinum wire)

Thionin perchlorate solution of known concentration

Supporting electrolyte solution (e.g., 0.1 M KCl or a suitable buffer)

Polishing materials for the working electrode

Procedure:

Prepare a solution of Thionin perchlorate in the chosen supporting electrolyte.

Polish the working electrode to a mirror finish and rinse it thoroughly with distilled water and

the electrolyte solution.

Assemble the three-electrode cell with the Thionin perchlorate solution.

Connect the electrodes to the potentiostat.
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Set the parameters for the CV experiment, including the initial potential, final potential, vertex

potential, and scan rate (e.g., 100 mV/s)[16].

Run the cyclic voltammogram and record the current response as a function of the applied

potential.

Analyze the resulting voltammogram to determine the peak potentials (anodic and cathodic)

and peak currents.

Biological Signaling Pathways
While direct signaling pathways initiated by Thionin perchlorate are not extensively

characterized, its well-established roles as a photosensitizer in photodynamic therapy (PDT)

and its interaction with macromolecules like DNA provide insights into its potential influence on

cellular signaling.

Photodynamic Therapy (PDT) and Cellular Signaling
As a photosensitizer, thionin can be excited by light of a specific wavelength to produce

reactive oxygen species (ROS), which are cytotoxic and can induce cell death. This process,

known as PDT, is known to trigger various cellular signaling cascades[17].

STAT3 Pathway: PDT has been shown to cause the cross-linking and activation of Signal

Transducer and Activator of Transcription 3 (STAT3) proteins[18][19][20]. Activation of STAT3

is often associated with cell survival and proliferation, and its modulation by PDT can

influence the therapeutic outcome.

NF-κB Pathway: The transcription factor Nuclear Factor-kappa B (NF-κB) is a key regulator

of inflammation, immunity, and cell survival. The oxidative stress induced by PDT can lead to

the activation of the NF-κB signaling pathway[21][22].

Extracellular
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Interaction with DNA
Thionin has been shown to interact with DNA, primarily through intercalation between the base

pairs. This interaction can have significant biological consequences, potentially leading to DNA

damage and the activation of DNA damage response pathways, which are complex signaling

networks that can lead to cell cycle arrest, DNA repair, or apoptosis.
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Conclusion
Thionin perchlorate is a versatile compound with interesting physicochemical properties that

underpin its use in diverse applications. Its redox activity, strong light absorption, and ability to

generate reactive oxygen species make it a valuable tool in electrochemistry, histology, and

photodynamic therapy. Understanding its fundamental properties, as outlined in this guide, is
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essential for its effective utilization and for the development of new applications in research and

medicine. Further investigation into the specific signaling pathways modulated by Thionin
perchlorate will undoubtedly open up new avenues for its therapeutic use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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